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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for Phenanthrene-d10, a
deuterated polycyclic aromatic hydrocarbon (PAH) utilized in a variety of research applications,
including as an internal standard for quantitative analysis. Adherence to these guidelines is
paramount to ensure the safety of laboratory personnel and the integrity of experimental
outcomes.

Physicochemical and Toxicological Data

A thorough understanding of the properties of Phenanthrene-d10 is the foundation of its safe
handling. The following table summarizes key quantitative data.
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Property Value

Chemical Formula C14D10

Molecular Weight 188.29 g/mol [1][2][3]

CAS Number 1517-22-2

Appearance White to yellowish solid

Melting Point 98 - 100 °C (208 - 212 °F)

Boiling Point 340 °C (644 °F)

Water Solubility 1.15 mg/L

log P (octanol/water) 4.46

LD50 (Oral, Mouse) 700 mg/kg (for non-deuterated Phenanthrene)

Hazard Identification and GHS Classification

Phenanthrene-d10 is classified as a hazardous substance. The primary hazards are

summarized below:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.
Skin Irritation (Category 2): Causes skin irritation.
Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic
life with long lasting effects.

Carcinogenicity: Reasonably anticipated to be a human carcinogen (Phenanthrene-D10).
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Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with Phenanthrene-
d10.

Personal Protective Equipment (PPE)

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands.

Eye Protection: Safety glasses with side-shields conforming to EN166 are required. Use
equipment for eye protection tested and approved under appropriate government standards
such as NIOSH (US) or EN 166(EU).

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use a type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridges. Use respirators and components tested and
approved under appropriate government standards such as NIOSH (US) or CEN (EU).

Body Protection: Wear protective clothing.

Handling Procedures

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.
Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage Conditions

Keep container tightly closed in a dry and well-ventilated place.
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Store in a cool location.
Store under inert gas.

The substance is hygroscopic.

Emergency Procedures
First Aid Measures

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.
Move out of the dangerous area.

If Inhaled: If breathed in, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
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e Product: Offer surplus and non-recyclable solutions to a licensed disposal company. Contact
a licensed professional waste disposal service to dispose of this material.

o Contaminated Packaging: Dispose of as unused product.

Visualized Workflows and Relationships

To further clarify the safety protocols, the following diagrams illustrate key workflows and logical

relationships.
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Caption: Workflow for the safe handling of Phenanthrene-d10 from receipt to disposal.
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Caption: First-aid response protocol for different routes of exposure to Phenanthrene-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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